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Compound of Interest

Compound Name: Propylene oxide

Cat. No.: B129887 Get Quote

Propylene Oxide Technical Support Center
Welcome to the Propylene Oxide Technical Support Center. This resource is designed for

researchers, scientists, and drug development professionals to ensure the safe handling and

storage of propylene oxide, with a specific focus on preventing its self-polymerization.

Troubleshooting Guide
This guide addresses specific issues you may encounter during the storage and handling of

propylene oxide.
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Problem Possible Causes Recommended Actions

Increased pressure in the

storage container.

Self-polymerization has

initiated, leading to heat

generation and vaporization.

1. Do NOT open the

container.2. Immediately cool

the container by applying a

water spray from a safe

distance.[1][2]3. If the situation

escalates (e.g., rising sound

from a venting safety device),

evacuate the area immediately

and contact emergency

services.[3]4. Ensure the

storage area is well-ventilated

to prevent the accumulation of

flammable vapors.

Discoloration or presence of

solid material in the propylene

oxide.

Polymerization has occurred,

forming solid polypropylene

oxide. The discoloration may

indicate contamination.

1. Do not use the propylene

oxide.2. Treat the material as

hazardous waste and arrange

for its disposal according to

your institution's safety

protocols.[4][5]3. Investigate

potential sources of

contamination in your storage

and handling procedures.

Positive peroxide test. The propylene oxide has been

exposed to oxygen, leading to

the formation of peroxides,

which can initiate

polymerization.

1. Handle the material with

extreme caution, as peroxides

can be shock-sensitive.[6]2. If

peroxide concentration is

above 100 ppm, do not

attempt to move or handle the

container. Contact your

institution's Environmental

Health and Safety (EHS) office

immediately for disposal.[6]

[7]3. For lower concentrations,

consult with your EHS office
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for procedures on quenching

the peroxides before disposal.

Unexpectedly rapid

consumption of the material in

a reaction.

The propylene oxide may be

undergoing a competing

polymerization reaction,

catalyzed by reaction

components or contaminants.

1. Immediately stop the

addition of any further

reagents.2. Cool the reaction

vessel.3. Review your reaction

setup for any incompatible

materials or sources of

contamination.

Frequently Asked Questions (FAQs)
Storage and Handling
Q1: What are the ideal storage conditions for propylene oxide to prevent self-polymerization?

A1: Propylene oxide should be stored in a cool, dry, well-ventilated area, away from direct

sunlight and sources of ignition such as heat, sparks, and open flames.[5][8][9][10] The storage

temperature should be kept below 29°C (84°F).[5] It should be stored in tightly closed

containers, preferably in a designated flammable storage cabinet.[4][11]

Q2: What materials should I avoid when storing or handling propylene oxide?

A2: Propylene oxide is incompatible with a wide range of materials that can catalyze its

polymerization. These include:

Acids: (e.g., hydrochloric acid, sulfuric acid)[9][12]

Bases: (e.g., sodium hydroxide, potassium hydroxide)[9][12]

Oxidizing agents: (e.g., peroxides)[8][12]

Metals: such as copper, brass, and anhydrous metal chlorides (e.g., iron, aluminum, tin

chlorides).[9][12]

Amines and ammonia.[12]
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Clay-based absorbents.[12]

Q3: How long can I store propylene oxide?

A3: The shelf life of propylene oxide can vary depending on the presence of inhibitors and

storage conditions. For inhibited propylene glycol, a related compound, the shelf life is typically

2 to 3 years under ideal conditions.[13] For high-purity propylene oxide, one supplier indicates

a shelf life of 24 months when stored refrigerated between 2°C to 8°C.[10] It is crucial to

monitor the material for any signs of degradation or polymerization and to test for peroxides

regularly.

Q4: Should propylene oxide be stored under an inert atmosphere?

A4: Yes, storing propylene oxide under an inert atmosphere, such as nitrogen, is

recommended to prevent contact with oxygen, which can lead to peroxide formation and

subsequent polymerization.[14]

Inhibitors and Purity
Q5: Are commercial grades of propylene oxide inhibited?

A5: Propylene oxide is often supplied with inhibitors to prevent polymerization during transport

and storage. However, the type and concentration of the inhibitor can vary. Always check the

manufacturer's safety data sheet (SDS) for this information. For laboratory applications

requiring high purity, propylene oxide may be supplied without inhibitors, which necessitates

stricter storage and handling protocols.

Q6: How can I check the purity of my propylene oxide?

A6: Gas chromatography (GC) with a flame ionization detector (FID) is a common and effective

method for analyzing the purity of propylene oxide and detecting impurities.[3][15] Specific

columns, such as the Agilent J&W PoraBOND U PLOT column, have been shown to effectively

separate propylene oxide from common impurities like acetaldehyde, propanal, and ethylene

oxide.[3]

Q7: How often should I test for peroxides?
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A7: For uninhibited propylene oxide, it is recommended to test for peroxides upon receipt and

every 3 months thereafter. If the container has been opened, more frequent testing is

advisable. For inhibited propylene oxide, testing should be performed before any distillation

and periodically, especially if the material is close to its expiration date.

Safety and Emergency Procedures
Q8: What should I do in case of a propylene oxide spill?

A8: For a small spill (<1 L) in a well-ventilated area like a chemical fume hood, you can absorb

the spill with an inert material like vermiculite or sand (do not use clay-based absorbents).[5][8]

[12] For larger spills, or any spill outside of a fume hood, evacuate the area immediately,

eliminate all ignition sources, and call your institution's emergency response team.[5][8]

Q9: What are the signs of a runaway polymerization?

A9: A runaway polymerization is a highly exothermic process. Key signs include a rapid

increase in temperature and pressure within the container.[16][17] You may also hear a rising

sound from a venting safety device.[3] If you observe these signs, evacuate the area

immediately and alert emergency personnel.

Experimental Protocols
Protocol 1: Qualitative and Semi-Quantitative Peroxide
Testing (Potassium Iodide Method)
This protocol is adapted from general procedures for testing peroxides in organic solvents and

can be used for a preliminary assessment of propylene oxide.

Materials:

Sample of propylene oxide

Glacial acetic acid

Potassium iodide (KI), solid or 5% aqueous solution

Starch solution (1% aqueous, optional for enhanced visualization)
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Test tubes

Procedure:

In a clean test tube, mix 1-3 mL of the propylene oxide sample with an equal volume of

glacial acetic acid.

Add a few drops of a freshly prepared 5% potassium iodide solution or a small spatula tip of

solid potassium iodide and shake the mixture.

Observe for any color change.

No color change: Peroxides are not detected.

Yellow color: Indicates a low concentration of peroxides.

Brown color: Indicates a high concentration of peroxides.[18]

For a more sensitive test, add a drop of starch solution after adding the potassium iodide. A

blue or purple color indicates the presence of peroxides.[19][20]

Interpretation: This is a semi-quantitative test. If any color change is observed, it is

recommended to follow up with a quantitative analysis or treat the material with extreme

caution and dispose of it.

Protocol 2: Quantitative Peroxide Analysis (Based on
ASTM E299)
This is a summary of the principles of a standard method for determining trace amounts of

peroxides in organic solvents, which can be adapted for propylene oxide. This method should

be performed by trained personnel in a controlled laboratory setting.

Principle: Peroxides in the sample react with iodide ions in an acidic solution to liberate iodine.

The amount of iodine released is proportional to the peroxide concentration and can be

determined by spectrophotometry.

Apparatus:
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Spectrophotometer

Matched 1-cm cells

Reaction-absorption cell (for low concentrations)

Reagents:

Acetic acid-chloroform solvent

Potassium iodide reagent solution

Procedure Summary:

A sample of propylene oxide is dissolved in a mixture of acetic acid and chloroform.

The solution is deaerated to remove dissolved oxygen.

Potassium iodide reagent solution is added.

The mixture is allowed to react in the dark for a specified time (e.g., 1 hour), during which

iodine is released.

The absorbance of the solution is measured at a specific wavelength (e.g., 470 nm or 410

nm for higher sensitivity).[21]

The peroxide concentration (as active oxygen) is determined by comparing the absorbance

to a calibration curve prepared with standard iodine solutions.

For detailed instructions and safety precautions, refer to the full ASTM E299 standard.[3][12]

[15]

Data Presentation
Table 1: Material Compatibility with Propylene Oxide
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Material Category Compatible Materials Incompatible Materials

Metals
Stainless steel, Carbon steel,

Nickel, Aluminum, Iron

Copper, Brass, Bronze,

Anhydrous metal chlorides

(iron, aluminum, tin)

Plastics
Polypropylene (limited data,

testing recommended)

Some plastics (data is limited

and often contradictory, testing

is essential)

Elastomers

Data is limited and

performance can vary. Testing

under specific operating

conditions is highly

recommended. Some sources

suggest specific grades of

materials like Teflon or Kalrez

may be suitable for certain

applications.

Many common elastomers

may not be suitable.

Note: This table is a summary of generally available information. It is crucial to consult specific

chemical compatibility charts and test materials under your actual operating conditions.[1][2]

[22][23][24][25]

Quantitative data on the effectiveness of specific inhibitors and the precise rate of

polymerization at various temperatures for propylene oxide is not readily available in a

consolidated format in the public domain. This information is often proprietary to manufacturers.

However, the general principle is that the rate of polymerization increases significantly with

temperature. It is critical to adhere to the recommended storage temperature of below 29°C

(84°F).[5]
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Receiving Propylene Oxide
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Caption: Workflow for safe storage and monitoring of propylene oxide.
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Caption: Factors leading to runaway polymerization of propylene oxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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